Cas no 63837-12-7 (1,3-Benzoxazol-5-amine)

• Product Name: 1,3-Benzoxazol-5-amine
• CAS No: 63837-12-7
• Molecular Formula: C₇H₆N₂O
• Molecular Weight: 134.13534
• MDL: MFCD05256201
• CID: 889548
• PubChem ID: 1482188

1,3-Benzoxazol-5-amine Properties

Names and Identifiers

• Benzo[d]oxazol-5-amine
• Benzooxazol-5-ylamine
• 5-Aminobenzoxazol
• 1,3-Benzoxazol-5-amine
• 5-AMINO-1,3-BENZOXAZOLE
• 5-AMINOBENZOOXAZOLE
• 5-Benzoxazolamine
• 5-Aminobenzoxazole
• benzoxazole-5-ylamine
• SBB051989
• IAWQUHCVFXQBMC-UHFFFAOYSA-N
• DB-073400
• MFCD05256201
• 63837-12-7
• AKOS005070822
• 6X-0836
• STL556775
• SY101341
• SCHEMBL115366
• A834547
• J-519730
• DTXSID10363254
• BBL102966
• CS-0038272
• AB21693

• MDL： MFCD05256201
• InChIKey： IAWQUHCVFXQBMC-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H6N2O/c8-5-1-2-7-6(3-5)9-4-10-7/h1-4H,8H2
• SMILES： C1=CC2=C(C=C1N)N=CO2

Computed Properties

• Exact Mass: 134.04808
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 134.048012819g/mol
• Heavy Atom Count: 10
• Complexity: 129
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.05
• Melting Point: 64-66°C
• Color/Form: Yellow to Brown Solid